6-Methyl-1-heptanol

Specification

• Description: Isooctyl alcohol appears as a clear colorless liquid with a faint pleasant odor. Flash point 180°F. Less dense than water and insoluble in water. Vapors are heavier than air. Used as a solvent, in the making of cutting and lubricating oils, in hydraulic fluids, and in the production of other chemicals.; 6-methylheptan-1-ol is a primary alcohol that is heptane which is substituted by a methyl group at position 6 and a hydroxy group at position 1. It has a role as a mammalian metabolite. It is a primary alcohol and a volatile organic compound.
• CAS No.: 1653-40-3
• Molecular Formula: C8H18O; C7H15CH2OH; C8H18O; CH3(CH2)3CH(CH2CH3)CH2OH; C8H18O
• Molecular Weight: 130.23 g/mol
• IUPAC Name: 6-methylheptan-1-ol
• Standard InChI: InChI=1S/C8H18O/c1-8(2)6-4-3-5-7-9/h8-9H,3-7H2,1-2H3
• Standard InChI Key: BWDBEAQIHAEVLV-UHFFFAOYSA-N
• SMILES: CC(C)CCCCCO
• Canonical SMILES: CC(C)CCCCCO
• Boiling Point: 367 °F at 760 mm Hg (USCG, 1999); 188.0 °C; 188 °C; 95.8 °C at 20 atm; 83-91 °C; 182 °C; 367°F
• Colorform: Clear, colorless liquid.
• Flash Point: 180 °F (USCG, 1999); 180 °F (82 °C) (Open cup); 82 °C o.c.; 73 °C c.c.; 180°F (open-cup); (oc) 180°F
• Melting Point: less than 212 °F (USCG, 1999); -106.0 °C; -106 °C; <212°F; <-105°F